Cas no 28252-82-6 (2,4-dichloro-1,5-naphthyridine)

2,4-Dichloro-1,5-naphthyridine is a versatile heterocyclic compound featuring a naphthyridine core substituted with chlorine atoms at the 2 and 4 positions. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient aromatic system facilitates nucleophilic substitution reactions, enabling efficient derivatization for the development of bioactive molecules. The compound exhibits high thermal and chemical stability, ensuring robustness in diverse reaction conditions. Its precise halogenation pattern allows for selective functionalization, enhancing its utility in constructing complex molecular architectures. Researchers leverage its unique properties in medicinal chemistry for designing kinase inhibitors and antimicrobial agents, underscoring its importance in drug discovery and development.
2,4-dichloro-1,5-naphthyridine structure
28252-82-6 structure
Product Name:2,4-dichloro-1,5-naphthyridine
CAS No:28252-82-6
MF:C8H4Cl2N2
MW:199.036759376526
MDL:MFCD12828139
CID:1434056
PubChem ID:607749
Update Time:2025-07-02

2,4-dichloro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-1,5-naphthyridine
    • CTK8D3935
    • 1,5-Naphthyridine, 2,4-dichloro-
    • FT-0660899
    • 2,4-Dichlor-1,5-naphthyridin
    • 2,4-Dichlor-[1,5]naphthyridin
    • AC1LCW3H
    • 2,4-dichloro-[1,5]naphthyridine
    • 1,5-Naphthyridine,2,4-dichloro
    • DTXSID10345878
    • BXXUGCOGJVNBKY-UHFFFAOYSA-N
    • MFCD12828139
    • AKOS015850287
    • 28252-82-6
    • A923995
    • EN300-217273
    • CS-0501439
    • SCHEMBL829514
    • A11180
    • DTXCID50296951
    • MDL: MFCD12828139
    • Inchi: 1S/C8H4Cl2N2/c9-5-4-7(10)12-6-2-1-3-11-8(5)6/h1-4H
    • InChI Key: BXXUGCOGJVNBKY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=C2C=CC=NC2=1)Cl

Computed Properties

  • Exact Mass: 197.97500
  • Monoisotopic Mass: 197.9751535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Boiling Point: 299.1℃/760mmHg
  • PSA: 25.78000
  • LogP: 2.93660

2,4-dichloro-1,5-naphthyridine Security Information

2,4-dichloro-1,5-naphthyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-dichloro-1,5-naphthyridine Pricemore >>

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